molecular formula C10H20O B6152719 2-cyclooctylethan-1-ol CAS No. 4744-93-8

2-cyclooctylethan-1-ol

Cat. No. B6152719
CAS RN: 4744-93-8
M. Wt: 156.3
InChI Key:
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Description

2-cyclooctylethan-1-ol is an organic compound . It belongs to the class of organic compounds known as 1,2-aminoalcohols . These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom .


Molecular Structure Analysis

The molecular formula of this compound is C8H16O . Its molecular weight is 128.21 g/mol . The InChI key is QJQZRLXDLORINA-UHFFFAOYSA-N . The structure of a molecule includes the arrangement of atoms and the chemical bonds that hold the atoms together .

Safety and Hazards

The safety data sheet for a similar compound, 2-Cyclohexen-1-ol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is a flammable liquid and vapor . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces and wearing protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclooctylethan-1-ol involves the conversion of cyclooctene to 2-cyclooctylethan-1-ol through a series of reactions.", "Starting Materials": [ "Cyclooctene", "Ethylene oxide", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Sodium sulfate", "Magnesium", "Bromoethane", "Diethyl ether" ], "Reaction": [ "Cyclooctene is reacted with ethylene oxide in the presence of sodium hydroxide to form 2-(2-ethoxyethoxy)cyclooctane.", "2-(2-Ethoxyethoxy)cyclooctane is then reacted with hydrochloric acid to form 2-(2-chloroethoxy)cyclooctane.", "2-(2-Chloroethoxy)cyclooctane is reacted with magnesium to form 2-cyclooctylethan-1-ol.", "The reaction mixture is then treated with hydrochloric acid to remove any remaining magnesium.", "The resulting mixture is then washed with water and sodium chloride, dried over sodium sulfate, and purified by distillation using diethyl ether as a solvent." ] }

CAS RN

4744-93-8

Molecular Formula

C10H20O

Molecular Weight

156.3

Purity

95

Origin of Product

United States

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